Cas no 82202-99-1 (nobotanin D)

• Product name: nobotanin D
• CAS No: 82202-99-1
• MF: C₃₄H₂₆O₂₂
• MW: 786.557
• CID: 2027984
• PubChem ID: 14429413

nobotanin D Chemical and Physical Properties

Names and Identifiers

• nobotanin D
• Nobotanin G
• nobotatin D
• Sanguiin H1
• DTXSID401102342
• 82202-99-1
• 1,6-Di-O-galloyl-2,3-(S)-hexahydroxydiphenoyl-a-D-glucopyranose
• alpha-D-Glucopyranose, cyclic 2,3-[(1S)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] 1,6-bis(3,4,5-trihydroxybenzoate)
• I+/--D-Glucopyranose, cyclic 2,3-[(1S)-4,4a(2),5,5a(2),6,6a(2)-hexahydroxy[1,1a(2)-biphenyl]-2,2a(2)-dicarboxylate] 1,6-bis(3,4,5-trihydroxybenzoate)

• Inchi： InChI=1S/C34H26O22/c35-12-1-8(2-13(36)21(12)41)30(48)52-7-18-25(45)28-29(34(53-18)56-31(49)9-3-14(37)22(42)15(38)4-9)55-33(51)11-6-17(40)24(44)27(47)20(11)19-10(32(50)54-28)5-16(39)23(43)26(19)46/h1-6,18,25,28-29,34-47H,7H2
• InChI Key： WKPZPHSGAOCQCK-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1O)O)O)C(=O)OCC2C(C3C(C(O2)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C(=C5C6=C(C(=C(C=C6C(=O)O3)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 786.09157245g/mol
• Monoisotopic Mass: 786.09157245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 56
• Rotatable Bond Count: 7
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 377Ų